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2-fluoropropane stability under experimental
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Fluoropropane

CAS No.: 420-26-8

Cat. No.: S748858

2-Fluoropropane: Chemical & Physical Properties

The table below summarizes the key properties of 2-fluoropropane for your experimental planning [1].

Property Value

Common Name 2-fluoropropane, IsoPropyl Fluoride (IPrF) [2] [1]
CAS Number 420-26-8 [1]

Molecular Formula CsH7F [1]

Molecular Weight 62.08610 g/mol [1]

Density 0.969 g/cm3 [1]

Boiling Point -10°C [1]

Melting Point -133.4°C [1]

Vapour Pressure 2580 mmHg @ 25°C [1]

Index of Refraction 1.3282 [1]
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Property Value

LogP 1.36 [1]

Key Handling & Safety Information

When working with 2-fluoropropane, please note the following safety information:

¢ Primary Hazard: The compound is classified as flammable [1].
¢ Transport Classification: It falls under the UN number UN 3161 for liquefied, flammable gases [1].

Experimental Planning & Stability Considerations

While explicit stability data is limited, the known properties suggest critical areas for your experimental

design.

e Storage and Sealing: The extremely high vapor pressure indicates that 2-fluoropropane is highly
volatile at standard room temperature [1]. You must use pressure-rated sealed vessels to prevent
leakage and evaporation, which would alter reaction concentrations and introduce safety risks.

¢ Atmosphere and Environment: Its flammability requires the use of an inert atmosphere (e.g.,
nitrogen or argon) for experiments, especially at elevated temperatures. All equipment should be
grounded to prevent static discharge [1].

e Temperature Control: The low boiling point of -10°C means that mild heating could cause rapid
pressure buildup [1]. Precise temperature control and the use of pressure-relief devices are essential
for safety.

To help guide your experimental setup and risk assessment, the following diagram outlines a logical

workflow based on these properties:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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